Cas no 12501-23-4 (12-Tungstophosphate Hydrate)

• Product Name: 12-Tungstophosphate Hydrate
• CAS No: 12501-23-4
• MF: H₅O₄₁PW₁₂
• MW: 2898.0688226223
• MDL: MFCD00149915
• CID: 48931
• PubChem ID: 329768557
• Update Time: 2025-09-18

12-Tungstophosphate Hydrate Chemical and Physical Properties

Names and Identifiers

• Phosphotungstic acid hydrate
• 12 TUNGSTO(VI) PHOSPHORIC ACID N-HYDRATE
• 12 TUNGSTO(+6)PHOSPHORIC ACID N-HYDRATE
• 12-TUNGSTOPHOSPHATE
• 12-TUNGSTOPHOSPHORIC ACID HYDRATE
• DODECA-TUNGSTOPHOSPHORIC ACID HYDRATE
• PHOSPHOTUNGSTIC ACID N-HYDRATE
• PHOSPHOTUNGSTIC ACID
• 12-Tungstophosphate hydrate
• 12-Tungstophosphate hydrate, Reagent Grade
• phosphoric acid,trioxotungsten,hydrate
• Tungstophosphoric acid
• Tungstophosphoric acid hydrate
• Dodecatungstophosphoric acid hydrate
• heavy acid
• Phosphotungstic aci
• phosphowolframic acid
• PhosphotungsticAcidGr
• 12-TUNGSTOPHOSPHORICACID
• PhosphotungsticAcidReagent
• Phosphotungstic acid hydrate, p.a., 99.5%
• AVFBYUADVDVJQL-UHFFFAOYSA-N
• Hydrogenphosphotungstatehydrate(H3PW12O40.xH2O)
• Phosphotungstic acid hydrate, 99.995% trace metals basis (Purity excludes up to 300 ppm Si)
• 12501-23-4
• Phosphotungstic acid hydrate, SAJ special grade
• MFCD00149915
• AKOS005111017
• phosphoric acid;trioxotungsten;hydrate
• Phosphotungstic acid, AR
• Phosphotungstic acid hydrate, reagent grade
• MFCD00011342
• Phosphoric acid--trioxotungsten--water (1/12/1)
• SB66354
• A890325
• Phosphotungstic acid hydrate, for microscopy
• Phosphotungstic acid hydrate, Vetec(TM) reagent grade
• DTXSID30583755
• Hydrogen phosphotungstate hydrate (H3PW12O40.xH2O)
• phosphoric acid dodecakis(tungsten trioxide) hydrate
• 12-Tungstophosphate Hydrate

• MDL： MFCD00149915
• Inchi： 1S/H3O4P.H2O.36O.12W/c1-5(2,3)4;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;/h(H3,1,2,3,4);1H2;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;
• InChI Key： AVFBYUADVDVJQL-UHFFFAOYSA-N
• SMILES： [W](=O)(=O)=O.[W](=O)(=O)=O.[W](=O)(=O)=O.[W](=O)(=O)=O.[W](=O)(=O)=O.[W](=O)(=O)=O.[W](=O)(=O)=O.[W](=O)(=O)=O.[W](=O)(=O)=O.[W](=O)(=O)=O.[W](=O)(=O)=O.[W](=O)(=O)=O.P(=O)(O)(O)O.O

Computed Properties

• Exact Mass: 2899.22000
• Monoisotopic Mass: 2899.216
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 40
• Hydrogen Bond Acceptor Count: 41
• Heavy Atom Count: 54
• Rotatable Bond Count: 0
• Complexity: 112
• Covalently-Bonded Unit Count: 14
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 693A^2

Experimental Properties

• Color/Form: With white powder
• Density: g/cm3
• Melting Point: ~95 °C (lit.)
• Boiling Point: No data available
• Flash Point: No data available
• PH: 1.3 (20g/l, H2O, 20℃)
• Water Partition Coefficient: dissolution
• Stability/Shelf Life: hygroscopic
• PSA: 711.32000
• LogP: -5.26970
• Solubility: dissolve in water
• Sensitiveness: Hygroscopic
• Vapor Pressure: No data available

12-Tungstophosphate Hydrate Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280-P305+P351+P338-P310
• Hazardous Material transportation number：UN 3260 8/PG 3
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26-S36/37/39-S45-S24/25
• FLUKA BRAND F CODES：3-10-23
• RTECS：TH5650000
• Hazardous Material Identification：
• Risk Phrases：R34
• Safety Term：S24/25
• HazardClass：8
• TSCA：Yes
• Storage Condition：Moisture Sensitive. Light Sensitive. Store under Nitrogen. Ambient temperatures.

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Transition metal oxoanionic compounds Transition metal phosphates
• Material Chemicals Electrical Materials